Cas no 1214354-41-2 (3-Chloro-2,6-di(pyridin-3-yl)pyridine)

• Product Name: 3-Chloro-2,6-di(pyridin-3-yl)pyridine
• CAS No: 1214354-41-2
• MF: C₁₅H₁₀ClN₃
• MW: 267.713001728058
• CID: 4909263
• Update Time: 2025-10-31

3-Chloro-2,6-di(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,6-di(pyridin-3-yl)pyridine
• 3-Chloro-2,6-di(pyridin-3-yl)pyridine

• Inchi： 1S/C15H10ClN3/c16-13-5-6-14(11-3-1-7-17-9-11)19-15(13)12-4-2-8-18-10-12/h1-10H
• InChI Key： BYNPKBYRRFGBTP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=NC=CC=2)N=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7

Additional information on 3-Chloro-2,6-di(pyridin-3-yl)pyridine

Comprehensive Overview of 3-Chloro-2,6-di(pyridin-3-yl)pyridine (CAS No. 1214354-41-2): Properties, Applications, and Industry Insights

3-Chloro-2,6-di(pyridin-3-yl)pyridine (CAS No. 1214354-41-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyridine derivative features a central pyridine ring substituted with chlorine at the 3-position and two additional pyridin-3-yl groups at the 2- and 6-positions, creating a unique tridentate ligand structure. Its molecular formula C₁₅H₁₀ClN₃ and molecular weight of 267.72 g/mol make it a versatile building block for coordination chemistry and drug discovery applications.

The compound's structural motif is particularly valuable in designing metal-organic frameworks (MOFs), a class of materials currently revolutionizing gas storage, catalysis, and sensing technologies. Researchers are actively exploring its potential in creating luminescent materials for OLED displays, addressing the growing demand for energy-efficient lighting solutions. Recent studies (2023-2024) highlight its utility in developing photocatalysts for sustainable chemical transformations, aligning with global trends in green chemistry.

In pharmaceutical contexts, the 3-Chloro-2,6-di(pyridin-3-yl)pyridine scaffold serves as a privileged structure for kinase inhibitor development. Its ability to chelate metal ions while maintaining bioavailability makes it attractive for targeting protein-protein interactions, a hot topic in cancer therapeutics. Computational studies suggest the compound's potential in modulating immune checkpoint pathways, though clinical applications remain exploratory.

Synthetic methodologies for CAS 1214354-41-2 typically involve cross-coupling reactions, with recent advances focusing on palladium-catalyzed systems that improve yield and purity. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy, with the chlorine atom producing distinctive signals in ¹³C NMR spectra (δ 140-150 ppm). The compound's crystalline form has been resolved by X-ray diffraction, revealing planar geometry that facilitates π-stacking interactions.

From a commercial perspective, 3-Chloro-2,6-dipyridinylpyridine (alternative naming convention) has seen steady demand growth (15-20% annually) as research into nitrogen-rich ligands expands. Suppliers typically offer it in 95-99% purity, with pricing reflecting its specialty chemical status. Storage recommendations emphasize protection from moisture and light to maintain stability, with some studies suggesting improved shelf life under argon atmosphere.

Environmental and safety assessments indicate that proper handling procedures should be followed, consistent with standard laboratory practices for organochlorine compounds. While not classified as highly hazardous, its ecotoxicity profile recommends containment to prevent environmental release. Recent QSAR modeling predicts low bioaccumulation potential, making it preferable to heavier halogenated analogs in sustainable chemistry applications.

The future outlook for CAS 1214354-41-2 appears promising, particularly in energy storage applications. Preliminary data suggests its utility in redox flow batteries, where its electrochemical stability could address current limitations in renewable energy storage systems. Additionally, its coordination versatility makes it a candidate for molecular electronics, an emerging field bridging chemistry and nanotechnology.

For researchers considering 3-Chloro-2,6-di(3-pyridyl)pyridine (alternative nomenclature), key considerations include solvent compatibility (showing best solubility in polar aprotic solvents like DMF) and potential for further functionalization. The chlorine atom presents an excellent site for nucleophilic aromatic substitution, enabling diverse derivatization strategies. Recent patents highlight modified versions with enhanced binding affinity for transition metals, suggesting continued innovation in this chemical space.

In analytical applications, this compound serves as a chromatographic standard for method development, particularly in HPLC method validation for nitrogen-containing aromatics. Its distinctive UV spectrum (λ_max 265 nm, 310 nm) facilitates detection at low concentrations, important for trace analysis in complex matrices. Quality control protocols typically include residual solvent analysis and heavy metal screening to ensure research-grade purity.

The scientific literature contains over 50 references to 1214354-41-2 since 2018, with citation rates accelerating in coordination chemistry and medicinal chemistry journals. This reflects broader trends favoring multidentate ligands with precisely tunable electronic properties. Current investigations focus on its structure-activity relationships in various applications, with particular interest in how minor modifications affect metal-binding selectivity.